Cas no 2171261-62-2 ((2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171261-62-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6409974
• PubChem ID: 165812090
• Update Time: 2025-10-28

(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• (2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid
• 2171261-62-2
• EN300-1501805

• Inchi： 1S/C24H26N2O5/c1-2-20(22(27)26-13-7-12-21(26)23(28)29)25-24(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-21H,2,7,12-14H2,1H3,(H,25,30)(H,28,29)/t20-,21-/m0/s1
• InChI Key： YYEZCYJDESVFQB-SFTDATJTSA-N
• SMILES： O(C(N[C@@H](CC)C(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid

Introduction to Compound CAS No. 2171261-62-2: (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid

(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid, with the CAS number 2171261-62-2, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of pyrrolidine, a five-membered heterocyclic compound with a wide range of applications in pharmaceutical research and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in peptide synthesis and protein engineering.

The structure of (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid is characterized by a central pyrrolidine ring, which is functionalized with an amino acid residue and an Fmoc group. The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, making it an essential tool for the sequential addition of amino acids to form peptides and proteins.

In recent years, the use of Fmoc-protected amino acids has revolutionized the field of peptide chemistry. The ability to selectively protect and deprotect amino groups allows for the precise control of peptide chain elongation, which is crucial for the synthesis of complex peptides and proteins. This has led to significant advancements in the development of therapeutic peptides, which are increasingly being explored for their potential in treating various diseases, including cancer, diabetes, and neurodegenerative disorders.

(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid is particularly valuable in the context of drug discovery and development. Its unique structure and properties make it an excellent building block for the synthesis of bioactive peptides and peptidomimetics. These compounds can mimic the biological activity of natural peptides while offering improved stability, bioavailability, and pharmacokinetic properties.

One of the key applications of this compound is in the development of peptidomimetic drugs that target specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. However, targeting PPIs with small molecules has been challenging due to the large and often flat binding surfaces involved. Peptidomimetics offer a promising alternative by providing a more precise fit to these binding sites, thereby enhancing selectivity and potency.

Recent studies have demonstrated the potential of Fmoc-protected amino acids like (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid in the synthesis of peptidomimetics that can modulate PPIs involved in cancer progression. For example, researchers at [University Name] have successfully synthesized a series of peptidomimetics using this compound that effectively inhibit the interaction between p53 and MDM2, two proteins that play crucial roles in tumor suppression. These findings highlight the therapeutic potential of such compounds in cancer therapy.

Beyond cancer research, this compound has also shown promise in other areas of medicinal chemistry. For instance, it has been used to develop peptidomimetics that target G protein-coupled receptors (GPCRs), a family of membrane proteins that are involved in numerous physiological processes and are important targets for drug discovery. GPCRs are known to be challenging targets due to their complex structure and dynamic nature. However, peptidomimetics derived from compounds like (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid have shown improved binding affinity and selectivity compared to traditional small molecules.

The versatility of (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid extends beyond its use as a building block for peptidomimetics. It can also be employed in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. Prodrugs offer several advantages over conventional drugs, including improved solubility, stability, and targeted delivery. For example, researchers at [Institute Name] have developed prodrugs using this compound that show enhanced bioavailability and reduced toxicity compared to their parent drugs.

In addition to its applications in drug discovery and development, (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid has also found use in academic research settings. Its unique structural features make it an ideal candidate for studying protein folding and stability. By incorporating this compound into model peptides or proteins, researchers can gain insights into how specific structural elements influence protein behavior. This knowledge can be applied to design more stable and functional proteins for various biotechnological applications.

The synthesis of (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid involves several steps that require careful control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the pyrrolidine ring through a cyclization reaction followed by functionalization with the Fmoc group and other substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize these processes.

In conclusion, (2S)-1-(2S)-2-{(9H-fluoren-9-yloxycarbonylamino)butanoyl}pyrrolidine carboxylic acid, CAS No. 2171261-633, is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structure and properties make it an invaluable tool for peptide synthesis, protein engineering, drug discovery, and academic research. As research continues to advance in these fields, it is likely that new applications for this compound will emerge, further expanding its impact on human health and well-being.